Cas no 63524-04-9 (Sodium Erythorbate Hydrate)

• Product Name: Sodium Erythorbate Hydrate
• CAS No: 63524-04-9
• MF: C₆H₉NaO₇
• MW: 216.121233701706
• MDL: MFCD03788863
• CID: 90236
• PubChem ID: 54691414
• Update Time: 2025-07-22

Sodium Erythorbate Hydrate Chemical and Physical Properties

Names and Identifiers

• sodium D-isoascorbate monohydrate
• D(+)-Isoascorbic acid, sodium salt monohydrate
• Sodium erythorbate monohydrate
• D-(-)-Isoascorbic acid sodium salt monohydrate
• D-(+)-ISOASCORBIC ACID SODIUM
• sodium,(2R)-2-[(1R)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-olate,hydrate
• DTXSID00715869
• D-Isoascorbic acid sodium salt monohydrate
• 63524-04-9
• AKOS015913063
• D-Araboascorbic acid (sodium);D-soascorbic acid (sodium)
• AS-81723
• SODIUMERYTHORBATEMONOHYDRATE
• 6381-77-7
• Isoascorbic acid sodium salt monohydrate
• Q27896791
• MFCD03788863
• sodium (R)-5-((R)-1,2-dihydroxyethyl)-4-hydroxy-2-oxo-2,5-dihydrofuran-3-olate hydrate
• Sodium (5R)-5-(1,2-dihydroxyethyl)-4-hydroxy-2-oxo-2,5-dihydrofuran-3-olate--water (1/1/1) (non-preferred name)
• Sodium isoascorbate monohydrate
• D-Isoascorbic acid Na salt
• sodium;(2R)-2-[(1R)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-olate;hydrate
• sodium (5R)-5-[(1R)-1,2-dihydroxyethyl]-4-hydroxy-2-oxo-2,5-dihydrofuran-3-olate hydrate
• Sodium (5R)-5-(1,2-dihydroxyethyl)-4-hydroxy-2-oxo-2,5-dihydrofuran-3-olate--water (1/1/1)
• Sodium Erythorbate Hydrate

• MDL： MFCD03788863
• Inchi： 1S/C6H8O6.Na.H2O/c7-1-2(8)5-3(9)4(10)6(11)12-5;;/h2,5,7-10H,1H2;;1H2/q;+1;/p-1/t2-,5-;;/m1../s1
• InChI Key： NKESWEQTVZVSSF-DMWQRSMXSA-M
• SMILES： [Na+].O1C(C(=C([C@H]1[C@@H](CO)O)O)[O-])=O.O

Computed Properties

• Exact Mass: 216.02500
• Monoisotopic Mass: 216.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Color/Form: White lens powder
• Melting Point: 165 °C (dec.)(lit.)
• PSA: 119.28000
• LogP: -1.59920
• Solubility: Soluble in water.

Sodium Erythorbate Hydrate Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：MP8910000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：0-6°C

Additional information on Sodium Erythorbate Hydrate

Sodium Erythorbate Hydrate (CAS No. 63524-04-9): A Comprehensive Guide to Its Properties and Applications

Sodium Erythorbate Hydrate (CAS No. 63524-04-9) is a highly effective antioxidant and food additive widely used in the food industry. Known for its ability to preserve color, flavor, and nutritional value, this compound has gained significant attention in recent years due to the growing demand for clean-label and natural preservatives. In this article, we delve into the properties, applications, and benefits of Sodium Erythorbate Hydrate, while addressing common questions and trends in the industry.

The chemical formula of Sodium Erythorbate Hydrate is C₆H₇NaO₆·H₂O, and it is the sodium salt of erythorbic acid. This white, crystalline powder is soluble in water and exhibits strong antioxidant properties, making it a popular choice for food preservation. Unlike traditional preservatives, Sodium Erythorbate Hydrate is derived from natural sources, aligning with the current consumer preference for clean-label ingredients and sustainable food additives.

One of the most common applications of Sodium Erythorbate Hydrate is in the meat industry, where it is used to prevent oxidation and maintain the fresh appearance of processed meats. With the rise of plant-based diets and alternative protein sources, manufacturers are also exploring its use in vegan and vegetarian products to extend shelf life without compromising quality. Additionally, it is employed in beverages, canned fruits, and baked goods to enhance stability and prevent spoilage.

Recent trends in the food industry highlight the importance of food safety and reducing food waste, both of which are areas where Sodium Erythorbate Hydrate excels. Its ability to inhibit the growth of harmful bacteria and slow down spoilage makes it a valuable tool for achieving these goals. Furthermore, as consumers become more health-conscious, the demand for additives that do not contribute to synthetic chemicals or artificial preservatives has increased, positioning Sodium Erythorbate Hydrate as a preferred alternative.

From a technical perspective, Sodium Erythorbate Hydrate is often compared to ascorbic acid (Vitamin C) due to its similar structure and function. However, it offers distinct advantages, such as higher stability under heat and light, making it more suitable for certain processing conditions. This has led to its widespread adoption in industries requiring high-temperature processing or long shelf-life products.

In conclusion, Sodium Erythorbate Hydrate (CAS No. 63524-04-9) is a versatile and effective antioxidant that meets the evolving needs of the food industry. Its natural origin, combined with its ability to enhance food quality and safety, makes it a standout choice for manufacturers and consumers alike. As the demand for clean-label and sustainable food solutions continues to grow, Sodium Erythorbate Hydrate is poised to play an even more significant role in the future of food preservation.